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Compound of Interest

Compound Name:
4-Fluorophenethylamine

hydrochloride

CAS No.: 459-19-8

Cat. No.: B1295610

Get Quote

This guide provides an in-depth technical overview of 4-Fluorophenethylamine
hydrochloride (4-FPEA), a versatile chemical compound with significant applications in

contemporary scientific research. Designed for researchers, scientists, and professionals in

drug development, this document elucidates the compound's properties, mechanisms of action,

and its utility as both a pharmacological tool and a synthetic building block.

Introduction and Chemical Profile
4-Fluorophenethylamine hydrochloride is the hydrochloride salt of 4-fluorophenethylamine,

a trace amine analog structurally related to endogenous neurotransmitters like dopamine and

norepinephrine. The introduction of a fluorine atom at the para position of the phenyl ring

significantly modifies its electronic properties and metabolic stability, making it a compound of

interest for various research endeavors.[1][2]

Table 1: Physicochemical Properties of 4-Fluorophenethylamine Hydrochloride
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Property Value

CAS Number 459-19-8

Molecular Formula C₈H₁₁ClFN

Molecular Weight 175.63 g/mol

Appearance White to off-white crystalline powder

Melting Point 200-206 °C

Purity Typically ≥98%

Applications in Neuropharmacological Research
The structural similarity of 4-FPEA to classic phenethylamine-based stimulants has led to its

use in neuroscience to probe the structure-activity relationships of compounds acting on

monoaminergic systems. Its primary utility in this field is as a research chemical to understand

neurotransmitter modulation and to serve as a precursor for novel psychoactive substances.

Mechanism of Action: A Focus on Monoamine Systems
While direct pharmacological data for 4-FPEA is limited, its mechanism of action can be

inferred from its structural analogs, such as 4-fluoroamphetamine (4-FA). It is hypothesized that

4-FPEA, like other phenethylamines, interacts with monoamine transporters, including the

dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter

(SERT). The interaction can lead to the inhibition of neurotransmitter reuptake or even reverse

transport, thereby increasing synaptic concentrations of these key signaling molecules.

A crucial, more recently discovered target for phenethylamine analogs is the Trace Amine-

Associated Receptor 1 (TAAR1).[3] TAAR1 is a G-protein coupled receptor that can modulate

the activity of monoamine transporters and neuronal firing rates.[3][4] Agonism at TAAR1 by

compounds like 4-FPEA is expected to influence dopaminergic and serotonergic

neurotransmission, making it a key area of investigation for understanding the compound's full

pharmacological profile. Research into novel TAAR1 agonists for psychiatric disorders often

explores compounds with a β-phenylethylamine scaffold, highlighting the relevance of 4-FPEA

in this domain.[3][5]
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Hypothesized TAAR1-Mediated Neuromodulation by 4-FPEA
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Caption: Hypothesized signaling cascade following 4-FPEA binding to TAAR1.
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In Vivo Behavioral Studies: A Predictive Framework
Direct behavioral studies on 4-FPEA in animal models are not widely published. However,

based on the pharmacology of structurally related compounds, a predictable profile of effects

can be outlined. Administration of 4-FPEA in rodents would be expected to produce dose-

dependent increases in locomotor activity and potentially stereotypic behaviors at higher

doses.[1][6][7] These effects are classic indicators of central nervous system stimulation,

primarily mediated by the dopaminergic system.

Experimental Protocol: Rodent Locomotor Activity Assay

Acclimation: Individually house male Sprague-Dawley rats for at least one week prior to the

experiment with ad libitum access to food and water.

Habituation: On the day of the experiment, place the rats in open-field activity chambers and

allow them to habituate for 30-60 minutes.

Drug Administration: Prepare solutions of 4-Fluorophenethylamine hydrochloride in sterile

saline. Administer the compound via intraperitoneal (i.p.) injection at a range of doses (e.g.,

1, 3, 10 mg/kg), including a vehicle control group.

Data Collection: Immediately after injection, return the animals to the activity chambers.

Record locomotor activity (e.g., distance traveled, rearing frequency, stereotypic counts)

using automated tracking software for a period of 1-2 hours.

Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed by

post-hoc tests) to determine the dose-dependent effects of 4-FPEA on locomotor behavior.

Causality: This experimental design allows for the quantitative assessment of the stimulant

properties of 4-FPEA. The dose-response curve generated can provide insights into the

compound's potency and efficacy in inducing psychomotor activation.

Utility in Pharmaceutical and Chemical Synthesis
4-FPEA serves as a valuable building block in organic synthesis, particularly for the

development of novel pharmaceutical agents and research tools.[1][3] The presence of the
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fluorine atom can enhance metabolic stability and alter receptor binding affinities of the target

molecules.[2]

Synthesis of Fluorinated Amphetamine Analogs
A primary research application of 4-FPEA is in the synthesis of fluorinated amphetamine

analogs for pharmacological and toxicological studies.[2] These analogs are instrumental in

investigating the structure-activity relationships of stimulants and their potential for

neurotoxicity.
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Caption: A generalized workflow for synthesizing amphetamine analogs from 4-FPEA.

Precursor for Bioactive Molecules
Beyond amphetamine analogs, the phenethylamine scaffold of 4-FPEA is a common motif in a

wide range of bioactive molecules. Its use as a starting material allows for the introduction of a

fluorinated phenyl group into more complex molecular architectures, which can be

advantageous for optimizing pharmacokinetic and pharmacodynamic properties.

Applications in Materials Science
In a distinct field of research, 4-FPEA has emerged as a critical component in the development

of advanced materials, specifically in the fabrication of 2D and quasi-2D perovskites for

optoelectronic applications.

Organic Spacer in Perovskite Solar Cells
In perovskite structures, large organic cations are used as "spacers" to create layered, two-

dimensional materials. 4-FPEA, in its cationic form (4-fluorophenethylammonium), has been

successfully employed for this purpose. The introduction of the fluorinated cation can enhance

the stability and performance of perovskite-based solar cells and LEDs. The fluorine

substitution is thought to improve hydrophobicity and induce favorable dipole moments within

the material structure.

Analytical Methodologies
The accurate quantification and characterization of 4-FPEA and its derivatives are crucial for

research integrity. Standard analytical techniques are employed for this purpose.

Table 2: Recommended Analytical Techniques for 4-FPEA
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Technique Application

High-Performance Liquid Chromatography

(HPLC)

Purity assessment and quantification in various

matrices.

Gas Chromatography-Mass Spectrometry (GC-

MS)

Identification and quantification, particularly for

volatile derivatives.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Structural elucidation and confirmation of

synthesis products.

Experimental Protocol: HPLC Method for Purity Analysis

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection: UV detection at 254 nm.

Sample Preparation: Dissolve 4-FPEA hydrochloride in the mobile phase to a concentration

of approximately 1 mg/mL.

Injection Volume: 10 µL.

Analysis: The purity is determined by calculating the area percentage of the main peak

relative to the total peak area in the chromatogram.

Self-Validation: This protocol should be validated for linearity, accuracy, and precision using

certified reference standards to ensure reliable and reproducible results.

Conclusion
4-Fluorophenethylamine hydrochloride is a compound with multifaceted research

applications. In neuroscience, it serves as a valuable tool for investigating the pharmacology of

monoaminergic systems and as a precursor for novel research compounds. Its utility extends to
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materials science, where it plays a role in the development of next-generation perovskite-based

technologies. This guide provides a foundational understanding for researchers looking to

incorporate 4-FPEA into their experimental designs, emphasizing the importance of rigorous

analytical characterization and a nuanced understanding of its presumed mechanisms of

action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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